Cas no 184154-42-5 (4-(propan-2-yl)-1,3-thiazole-2-carbaldehyde)

4-(propan-2-yl)-1,3-thiazole-2-carbaldehyde structure
184154-42-5 structure
Product Name:4-(propan-2-yl)-1,3-thiazole-2-carbaldehyde
CAS No:184154-42-5
MF:C7H9NOS
MW:155.217460393906
MDL:MFCD09864276
CID:114257
PubChem ID:11084110
Update Time:2025-04-18

4-(propan-2-yl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Isopropylthiazole-2-carbaldehyde
    • 2-Thiazolecarboxaldehyde,4-(1-methylethyl)-
    • 4-isopropyl-1,3-thiazole-2-carbaldehyde(SALTDATA: FREE)
    • 4-propan-2-yl-1,3-thiazole-2-carbaldehyde
    • 4-ISOPROPYL-1,3-THIAZOLE-2-CARBALDEHYDE
    • 4-isopropyl-thiazole-2-carbaldehyde
    • 4-iso-Propyl-thiazole-2-carbaldehyde
    • AB1007545
    • AB53820
    • Ambcb4009803
    • CTK8H3615
    • 2-Thiazolecarboxaldehyde, 4-(1-methylethyl)- (9CI)
    • 4-(propan-2-yl)-1,3-thiazole-2-carbaldehyde
    • F14711
    • AKOS012225110
    • AS-47626
    • DTXSID50454554
    • SCHEMBL5908381
    • CS-0320772
    • 184154-42-5
    • MKNPOHDDKJGVDY-UHFFFAOYSA-N
    • A880791
    • MFCD09864276
    • MDL: MFCD09864276
    • Inchi: 1S/C7H9NOS/c1-5(2)6-4-10-7(3-9)8-6/h3-5H,1-2H3
    • InChI Key: MKNPOHDDKJGVDY-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=NC(=C1)C(C)C

Computed Properties

  • Exact Mass: 155.04057
  • Monoisotopic Mass: 155.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.159
  • Boiling Point: 245.315°C at 760 mmHg
  • Flash Point: 102.163°C
  • Refractive Index: 1.566
  • PSA: 29.96

4-(propan-2-yl)-1,3-thiazole-2-carbaldehyde Pricemore >>

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